2-ethoxy-2-oxoethyl 4-hydroxybenzoate

• IUPAC Name: (2-ethoxy-2-oxoethyl) 4-hydroxybenzoate
• InChI: InChI=1S/C11H12O5/c1-2-15-10(13)7-16-11(14)8-3-5-9(12)6-4-8/h3-6,12H,2,7H2,1H3
• InChI Key: KSJGJXWJEDHPLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC(=O)C1=CC=C(C=C1)O
• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol

Description

2-ethoxy-2-oxoethyl 4-hydroxybenzoate, also known as Ethyl 4-hydroxybenzoate or Ethylparaben, is a chemical compound widely used as a preservative in various cosmetic and pharmaceutical products. It is a white crystalline powder with a faint odor and is soluble in alcohol and ether.

Mechanism of Action

The mechanism of action of 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate involves its ability to inhibit the growth of bacteria and fungi by disrupting their cell membrane function. It also inhibits the activity of enzymes involved in the degradation of the preservative, thereby increasing its longevity.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate can cause allergic reactions in some individuals, leading to skin irritation and dermatitis. It has also been linked to endocrine disruption, which can affect hormonal balance in the body. However, these effects are generally seen at high concentrations and are not a concern at the low concentrations used in cosmetic and pharmaceutical products.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate in lab experiments include its availability, low cost, and stability. It is also a widely used preservative, making it a suitable choice for experiments involving the growth of microorganisms. However, its use can be limited by its potential to interfere with some experimental procedures, such as enzyme assays.

Future Directions

Future research on 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate could focus on its potential as a drug delivery system, as it has been shown to enhance the permeability of some drugs across cell membranes. It could also be studied for its potential as an anti-inflammatory agent, as some studies have suggested that it may have anti-inflammatory properties. Additionally, further investigation into its potential endocrine-disrupting effects could provide valuable insights into its safety for use in cosmetic and pharmaceutical products.

Scientific Research Applications

2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate is widely used as a preservative in various cosmetic and pharmaceutical products such as creams, lotions, shampoos, and toothpaste. It is also used as a food preservative. The scientific research application of 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate includes its use as a standard reference material in analytical chemistry, as a model compound in environmental studies, and as a substrate in enzyme kinetics studies.